A Technical Guide to the Synthesis of O-Me Eribulin: Pathways and Optimization Strategies
A Technical Guide to the Synthesis of O-Me Eribulin: Pathways and Optimization Strategies
For Researchers, Scientists, and Drug Development Professionals
Abstract
Eribulin (B193375), a complex synthetic analogue of the marine natural product halichondrin B, is a potent anticancer agent. Its intricate molecular architecture, featuring 19 stereocenters and a 22-membered macrocyclic ketone, presents a formidable challenge for chemical synthesis. This technical guide provides an in-depth overview of the key synthetic pathways developed for O-Me Eribulin (the penultimate intermediate to Eribulin Mesylate), with a focus on the strategies employed by leading academic and industrial research groups. We will delve into the critical disconnections, key fragment syntheses, and the pivotal macrocyclization reaction, presenting detailed experimental protocols for cornerstone reactions. Furthermore, this document summarizes quantitative data from various synthetic approaches to offer a comparative analysis of their efficiency and highlights key optimization strategies that have been crucial for enabling the large-scale production of this important therapeutic.
Introduction
Eribulin mesylate (marketed as Halaven®) is a nontaxane microtubule dynamics inhibitor approved for the treatment of certain types of metastatic breast cancer and liposarcoma.[1][2] Its unique mechanism of action and significant clinical efficacy have driven extensive research into its total synthesis. The complexity of the molecule necessitates highly convergent and stereocontrolled synthetic strategies. This guide will focus on the synthesis of O-Me Eribulin, the direct precursor to the active pharmaceutical ingredient, Eribulin Mesylate.
The total synthesis of Eribulin is a landmark achievement in modern organic chemistry, showcasing the power of strategic bond disconnections and the development of novel synthetic methodologies. Several distinct approaches have been reported, primarily from the research groups of Kishi (Harvard University) and Nicolaou (Rice University), as well as the process chemistry team at Eisai, the company that developed the drug. A more recent formal synthesis has also been reported by Britton and coworkers. These syntheses, while ultimately converging on the same complex target, employ different strategies for fragment assembly and macrocyclization.
Retrosynthetic Analysis and Key Fragments
The general retrosynthetic strategy for O-Me Eribulin involves disconnecting the macrocycle and the complex polyether domain into smaller, more manageable building blocks. The most common approach involves a late-stage macrocyclization, typically via a Nozaki-Hiyama-Kishi (NHK) reaction, and the coupling of two major fragments: a "left half" (C1-C13) and a "right half" (C14-C35).
A representative retrosynthetic analysis is depicted below:
Figure 1: A simplified retrosynthetic analysis of O-Me Eribulin, highlighting the key fragments.
The C14-C35 fragment, containing the intricate polycyclic ether system, is arguably the most challenging portion of the synthesis. Its construction often involves the coupling of smaller sub-fragments, such as a C14-C26 piece and a C27-C35 piece.
Synthesis of Key Fragments
The synthesis of the key fragments of O-Me Eribulin is a testament to the power of stereoselective synthesis. Various methodologies have been employed to control the numerous stereocenters within these fragments.
Synthesis of the C14-C35 Fragment
The C14-C35 fragment has been a major focus of synthetic efforts. The Eisai process chemistry group has published a robust and scalable synthesis of this fragment.[3] A key feature of their approach is the iterative use of the Nozaki-Hiyama-Kishi (NHK) reaction to couple smaller building blocks.
More recent approaches have sought to improve the efficiency of this fragment's synthesis. For instance, a formal synthesis by Britton and coworkers utilizes an α-chloroaldehyde-based strategy, which significantly reduces the number of steps required to access a key C14-C35 intermediate.[4][5]
Synthesis of the C1-C13 Fragment
The C1-C13 fragment, while less complex than the C14-C35 portion, still requires a carefully orchestrated sequence of reactions to install the correct stereochemistry. The synthesis of this fragment has also been a subject of optimization studies to improve yields and scalability for industrial production.
The Pivotal Macrocyclization Step
The formation of the 22-membered macrocycle is a critical and often challenging step in the total synthesis of O-Me Eribulin. The most widely employed method is the intramolecular Nozaki-Hiyama-Kishi (NHK) reaction. This chromium- and nickel-mediated coupling of a vinyl iodide and an aldehyde has proven to be a reliable method for forming the large ring.[2][6]
Optimization of the Nozaki-Hiyama-Kishi Macrocyclization
The efficiency of the NHK macrocyclization is highly dependent on the reaction conditions. Key parameters that have been optimized include:
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Solvent: A mixture of solvents is often used to ensure the solubility of the complex precursor and to modulate reactivity.
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Ligands: The choice of ligand for the nickel catalyst can significantly impact the yield and stereoselectivity of the reaction.
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Reaction Concentration: High dilution conditions are typically necessary to favor the intramolecular cyclization over intermolecular side reactions.
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Rate of Addition: Slow addition of the precursor to the reaction mixture is often employed to maintain a low concentration of the reactive species.
The Nicolaou group has also explored an alternative macrocyclization strategy involving an intramolecular coupling between an alkyl iodide and an aldehyde, showcasing an innovative approach to forming the all-carbon macrocycle.[7][8]
Comparative Analysis of Synthetic Routes
The various synthetic routes to O-Me Eribulin can be compared based on several key metrics, including the total number of steps, the longest linear sequence, and the overall yield.
| Synthetic Approach | Key Macrocyclization Strategy | Reported Total Steps (approx.) | Reported Longest Linear Sequence (approx.) | Noteworthy Features |
| Kishi/Eisai | Intramolecular NHK | ~60-70 | ~30-35 | Established the first successful total synthesis and a scalable manufacturing process.[3][9] |
| Nicolaou (2022) | Intramolecular Alkyl Iodide-Aldehyde Coupling | Not explicitly stated as a single number | Shorter sequence to key fragments reported | Employs a "reverse approach" for constructing cyclic ethers and an innovative macrocyclization.[7][8] |
| Britton (Formal Synthesis) | Not applicable (converges to a known intermediate) | ~52 (to Eribulin) | Not explicitly stated as a single number | Utilizes an α-chloroaldehyde-based strategy to significantly shorten the synthesis of the C14-C35 fragment.[4][5] |
Table 1: Comparison of different synthetic strategies for Eribulin.
Detailed Experimental Protocols
This section provides detailed experimental protocols for key reactions in the synthesis of O-Me Eribulin, based on published procedures. These protocols are intended for informational purposes for trained professionals and should be adapted and optimized as needed.
Representative Protocol for Nozaki-Hiyama-Kishi Macrocyclization
This protocol is a generalized representation based on published methods and should be adapted with caution.
Reaction Scheme:
Figure 2: General scheme for the Nozaki-Hiyama-Kishi macrocyclization.
Materials:
-
Vinyl Iodide-Aldehyde Precursor
-
Anhydrous Chromium(II) chloride (CrCl₂)
-
Anhydrous Nickel(II) chloride (NiCl₂)
-
Anhydrous, degassed solvent (e.g., DMF/THF mixture)
-
Ligand (e.g., a chiral phosphine (B1218219) or amine ligand)
Procedure:
-
In a glovebox, a flame-dried, multi-necked round-bottom flask equipped with a magnetic stir bar is charged with anhydrous CrCl₂ and anhydrous NiCl₂.
-
Anhydrous, degassed solvent is added, and the mixture is stirred vigorously to form a suspension.
-
In a separate flask, the vinyl iodide-aldehyde precursor and the ligand are dissolved in the anhydrous, degassed solvent.
-
The solution of the precursor is drawn into a syringe and placed on a syringe pump.
-
The precursor solution is added dropwise to the vigorously stirred CrCl₂/NiCl₂ suspension over an extended period (e.g., 12-24 hours) to maintain high dilution.
-
The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC or LC-MS).
-
Upon completion, the reaction is quenched by the addition of a suitable quenching agent (e.g., saturated aqueous ammonium (B1175870) chloride).
-
The mixture is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
-
The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired macrocyclic product.
Optimization and Scale-Up Considerations
The transition from a laboratory-scale synthesis to a large-scale manufacturing process for a molecule as complex as Eribulin presents significant challenges. Key areas of optimization have included:
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Reagent Stoichiometry: Minimizing the use of expensive or hazardous reagents without compromising yield or purity.
-
Reaction Times: Reducing reaction times to improve throughput and minimize the potential for side reactions.
-
Purification Methods: Developing robust and scalable purification methods, such as crystallization, to replace chromatographic purification where possible.
-
Process Safety: Ensuring the safe handling of all reagents and intermediates on a large scale.
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Continuous Flow Chemistry: Investigating the use of continuous flow reactors for certain steps to improve safety, control, and efficiency.[10]
Conclusion
The total synthesis of O-Me Eribulin is a landmark achievement in organic chemistry, demonstrating the ingenuity and perseverance of synthetic chemists. The development of multiple synthetic routes, each with its own set of innovations, has not only made this life-saving drug available to patients but has also pushed the boundaries of what is possible in the synthesis of complex molecules. The ongoing efforts to optimize and shorten the synthetic sequence highlight the continuous drive for efficiency and elegance in chemical synthesis. This technical guide has provided a comprehensive overview of the key strategies, experimental details, and optimization efforts that have defined the journey of O-Me Eribulin from a synthetic challenge to a manufactured therapeutic. Further research in this area will undoubtedly lead to even more efficient and innovative approaches to the synthesis of Eribulin and other complex natural product-based drugs.
References
- 1. summit.sfu.ca [summit.sfu.ca]
- 2. pnas.org [pnas.org]
- 3. researchgate.net [researchgate.net]
- 4. A unified strategy for the total syntheses of eribulin and a macrolactam analogue of halichondrin B - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. An α-chloroaldehyde-based formal synthesis of eribulin - PMC [pmc.ncbi.nlm.nih.gov]
- 6. A unified strategy for the total syntheses of eribulin and a macrolactam analogue of halichondrin B - PMC [pmc.ncbi.nlm.nih.gov]
- 7. pnas.org [pnas.org]
- 8. researchgate.net [researchgate.net]
- 9. Breakthrough in synthesis advances a potent anti-cancer agent | Department of Chemistry and Chemical Biology [chemistry.harvard.edu]
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